Cas no 68665-45-2 (Butanoic acid, 4-methoxy-3-oxo-)

Butanoic acid, 4-methoxy-3-oxo- Properties

Names and Identifiers

• Butanoic acid, 4-methoxy-3-oxo-
• 4-methoxy-3-oxobutanoic acid
• CS-0372662
• AKOS006377476
• Butanoic acid,4-methoxy-3-oxo-
• DTXSID80593581
• SCHEMBL1009447
• 68665-45-2
• +Expand

• InChIKey： IKGGFUSHTLTYIT-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H8O4/c1-9-3-4(6)2-5(7)8/h2-3H2,1H3,(H,7,8)
• SMILES： COCC(=O)CC(=O)O

Computed Properties

• Exact Mass: 132.04225873g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 132.04225873g/mol
• Heavy Atom Count: 9
• Complexity: 118
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 63.6Ų